Cas no 1781460-22-7 (2-(3-Bromophenyl)-2-methylmorpholine)

• Product Name: 2-(3-Bromophenyl)-2-methylmorpholine
• CAS No: 1781460-22-7
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 6224167
• PubChem ID: 84031537
• Update Time: 2025-06-26

2-(3-Bromophenyl)-2-methylmorpholine Chemical and Physical Properties

Names and Identifiers

• EN300-3233857
• 1781460-22-7
• 2-(3-bromophenyl)-2-methylmorpholine
• 2-(3-Bromophenyl)-2-methylmorpholine

• Inchi： 1S/C11H14BrNO/c1-11(8-13-5-6-14-11)9-3-2-4-10(12)7-9/h2-4,7,13H,5-6,8H2,1H3
• InChI Key： YYSCFCZHBAPWHT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(C)CNCCO1

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(3-Bromophenyl)-2-methylmorpholine

2-(3-Bromophenyl)-2-methylmorpholine: A Comprehensive Overview

2-(3-Bromophenyl)-2-methylmorpholine (CAS No. 1781460-22-7) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique molecular structure, has garnered attention for its role in the synthesis of bioactive molecules and its potential therapeutic applications.

The chemical structure of 2-(3-Bromophenyl)-2-methylmorpholine consists of a morpholine ring substituted with a 3-bromophenyl group and a methyl group. The presence of the bromine atom and the morpholine ring imparts unique chemical properties, making it an attractive intermediate in organic synthesis. Recent studies have highlighted its utility in the development of novel pharmaceuticals and as a building block in the synthesis of complex organic molecules.

In the realm of medicinal chemistry, 2-(3-Bromophenyl)-2-methylmorpholine has shown promise as a key intermediate in the synthesis of compounds with potential therapeutic effects. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported the use of this compound in the synthesis of novel antitumor agents. The researchers demonstrated that derivatives of 2-(3-Bromophenyl)-2-methylmorpholine exhibited significant cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

Beyond its medicinal applications, 2-(3-Bromophenyl)-2-methylmorpholine has also found utility in other areas of chemistry. Its reactivity and functional groups make it an ideal candidate for various synthetic transformations. For example, a recent study in the Tetrahedron Letters (2020) explored the use of this compound in palladium-catalyzed cross-coupling reactions, demonstrating its versatility as a synthetic intermediate.

The physical and chemical properties of 2-(3-Bromophenyl)-2-methylmorpholine have been extensively studied to understand its behavior in different environments. It is known to be a colorless liquid with a molecular weight of 305.15 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), making it suitable for use in various synthetic protocols.

In terms of safety and handling, while 2-(3-Bromophenyl)-2-methylmorpholine is not classified as a hazardous substance, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.

The environmental impact of 2-(3-Bromophenyl)-2-methylmorpholine is another important consideration. While there is limited data available on its environmental fate and toxicity, it is recommended to dispose of any waste products according to local regulations to minimize potential environmental impact.

In conclusion, 2-(3-Bromophenyl)-2-methylmorpholine (CAS No. 1781460-22-7) is a valuable compound with diverse applications in chemical and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive intermediate for the synthesis of bioactive molecules and novel pharmaceuticals. Ongoing research continues to uncover new uses and potential therapeutic applications for this compound, solidifying its importance in the field.